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Abstract
Ivermectin, a macrocyclic lactone derived from Streptomyces avermitilis, is a broad-spectrum

anti-parasitic agent widely used in both veterinary and human medicine.[1][2] Beyond its anti-

parasitic activity, recent preclinical studies have shown its potential as an anti-viral and anti-

cancer agent, inhibiting proliferation and inducing programmed cell death in various cancer cell

lines.[3][4] Proper preparation of Ivermectin stock solutions is critical for obtaining reproducible

and accurate results in in-vitro cell culture experiments. This document provides a detailed

protocol for the preparation, storage, and handling of Ivermectin stock solutions for research

use.

Safety Precautions
Ivermectin, in its pure, solid form, is a hazardous substance. It is crucial to handle the

compound in accordance with safety data sheets (SDS) to minimize exposure and risk.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a laboratory

coat, safety glasses with side shields or goggles, and chemical-resistant gloves.[5]

Handling: Handle Ivermectin powder in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of dust particles. Avoid contact with eyes, skin, and clothing.

[6] After handling, wash hands and any exposed skin thoroughly.[6]
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Disposal: Dispose of Ivermectin waste and contaminated materials according to local, state,

and federal regulations.[7]

Quantitative Data Summary
Solubility of Ivermectin
Ivermectin is practically insoluble in water but is soluble in several organic solvents. Dimethyl

sulfoxide (DMSO) is the most common solvent for preparing high-concentration stock solutions

for cell culture.

Solvent
Molecular Weight (
g/mol )

Solubility (at 25°C)
Molar
Concentration (at
Max Solubility)

Dimethyl Sulfoxide

(DMSO)
875.09 70-100 mg/mL ~80-114 mM

Ethanol 875.09 20-28 mg/mL ~23-32 mM

Dimethylformamide

(DMF)
875.09 ~3 mg/mL ~3.4 mM

Water 875.09 Insoluble N/A

Data compiled from multiple sources.[1][5][7]

Recommended Storage and Stability
Proper storage is essential to maintain the potency of Ivermectin.
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Form
Storage
Temperature

Stability Notes

Solid (Lyophilized

Powder)
-20°C (desiccated) ≥ 24 months Protect from light.

Stock Solution in

DMSO (e.g., 10 mM)
-20°C 2 weeks to 3 months

Aliquot into single-use

volumes to avoid

repeated freeze-thaw

cycles.[5][8]

-80°C Up to 2 years

For long-term storage,

-80°C is

recommended.[9]

Typical Working Concentrations
The effective concentration of Ivermectin can vary significantly depending on the cell line and

the specific assay. It is recommended to perform a dose-response curve to determine the

optimal concentration for your experimental model.
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Cell Line /
Application

Assay Type
Effective
Concentration
Range

Reference

HeLa (Cervical

Cancer)

Cell Proliferation /

Apoptosis
2.5 - 20 µM [4]

Breast Cancer (MCF-

7, MDA-MB-231)

Cell Viability /

Clonogenicity
5 µM [4]

Ovarian Cancer

(SKOV-3)

Cell Viability /

Clonogenicity
5 µM [4]

Urothelial Carcinoma

Cells

Growth Inhibition /

Apoptosis
Not specified [10]

Anti-viral (SARS-CoV-

2, in vitro)

Inhibition of

Replication
~2 µM (IC50) [5]

Clonorchis sinensis (in

vitro)
Larvicidal Effect 12.5 - 100 µM [11]

Experimental Protocol: Preparation of a 10 mM
Ivermectin Stock Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO, a common starting

concentration for cell culture experiments.

Materials
Ivermectin powder (Molecular Weight: 875.09 g/mol )

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Sterile, light-protecting (amber) microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer
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Pipettes and sterile filter tips

Calculation
To prepare a 10 mM stock solution, the required mass of Ivermectin needs to be calculated.

Formula: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Convert Concentration: 10 mM = 0.01 mol/L

Example Calculation for 1 mL of 10 mM Stock:

Mass (mg) = 0.01 mol/L * 0.001 L * 875.09 g/mol * 1000 mg/g

Mass (mg) = 8.75 mg

Therefore, to make 1 mL of a 10 mM stock solution, you need to weigh out 8.75 mg of

Ivermectin powder.

Step-by-Step Procedure
Weighing: In a chemical fume hood, carefully weigh 8.75 mg of Ivermectin powder using an

analytical balance.

Transfer: Transfer the weighed powder into a sterile amber microcentrifuge tube.

Solubilization: Add 1 mL of sterile DMSO to the tube containing the Ivermectin powder.

Dissolving: Close the tube tightly and vortex at room temperature until the powder is

completely dissolved. The solution should be clear. Gentle warming may be applied if

necessary, but avoid excessive heat.

Sterilization (Optional): If required, the stock solution can be sterilized by passing it through a

0.22 µm syringe filter compatible with DMSO.

Aliquoting: Dispense the 10 mM stock solution into smaller, single-use, sterile, and light-

protecting cryovials (e.g., 20-50 µL aliquots). This prevents contamination and degradation

from repeated freeze-thaw cycles.
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Storage: Label the aliquots clearly with the compound name, concentration, solvent, and

date of preparation. Store immediately at -20°C for short-term use (up to 3 months) or at

-80°C for long-term storage.[5][9]

Preparing Working Solutions
To treat cells, the high-concentration DMSO stock must be diluted in cell culture medium to the

final desired working concentration.

Important: The final concentration of DMSO in the cell culture medium should be kept low,

typically below 0.1% (v/v), as higher concentrations can be toxic to cells.

Example Dilution: To prepare a 10 µM working solution in 1 mL of medium from a 10 mM

stock:

Use the formula: C1V1 = C2V2

(10,000 µM) * V1 = (10 µM) * (1000 µL)

V1 = 1 µL

Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing and using Ivermectin stock solution.
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Signaling Pathway: Ivermectin-Induced Apoptosis in
Cancer Cells
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Caption: Ivermectin's induction of mitochondria-mediated apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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